Cas no 1552057-32-5 (5-Cyclopentyl-4-propyl-4h-1,2,4-triazole-3-thiol)

• Product Name: 5-Cyclopentyl-4-propyl-4h-1,2,4-triazole-3-thiol
• CAS No: 1552057-32-5
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5716242
• PubChem ID: 115389911
• Update Time: 2025-05-20

5-Cyclopentyl-4-propyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 1552057-32-5
• EN300-782333
• 5-CYCLOPENTYL-4-PROPYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-2,4-dihydro-4-propyl-
• 5-Cyclopentyl-4-propyl-4h-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H17N3S/c1-2-7-13-9(11-12-10(13)14)8-5-3-4-6-8/h8H,2-7H2,1H3,(H,12,14)
• InChI Key： ZCTAVGZXOCHRIX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCCC2)N1CCC

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 283.8±23.0 °C(Predicted)
• pka: 9.26±0.20(Predicted)

Additional information on 5-Cyclopentyl-4-propyl-4h-1,2,4-triazole-3-thiol

Professional Introduction to Compound with CAS No. 1552057-32-5 and Product Name: 5-Cyclopentyl-4-propyl-4H-1,2,4-triazole-3-thiol

The compound identified by the CAS number 1552057-32-5 and the product name 5-Cyclopentyl-4-propyl-4H-1,2,4-triazole-3-thiol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, a group known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a cyclopentyl and propyl substituents on the triazole ring, contribute to its unique chemical properties and potential applications in medicinal chemistry.

Recent research in the area of heterocyclic compounds has highlighted the importance of triazoles in drug discovery. Triazoles are characterized by their three-membered ring containing two nitrogen atoms, which makes them highly versatile in terms of reactivity and functionalization. The 5-Cyclopentyl-4-propyl-4H-1,2,4-triazole-3-thiol molecule exemplifies this versatility by incorporating both cyclopentyl and propyl groups, which can influence its pharmacokinetic behavior and binding affinity to biological targets.

In the context of modern drug development, the synthesis and characterization of such compounds are crucial steps. The 5-Cyclopentyl-4-propyl-4H-1,2,4-triazole-3-thiol has been synthesized through multi-step organic reactions that involve cyclization and functional group transformations. The introduction of the thiol group at the 3-position of the triazole ring adds another layer of reactivity, allowing for further derivatization and exploration of its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new therapeutic agents. The cyclopentyl group can enhance lipophilicity, while the propyl group may contribute to metabolic stability. These features are particularly relevant in designing molecules that require optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. Current studies are focusing on evaluating the compound's interaction with various biological targets, including enzymes and receptors involved in inflammatory pathways.

The 5-Cyclopentyl-4-propyl-4H-1,2,4-triazole-3-thiol has shown promise in preliminary in vitro assays as a modulator of key biochemical pathways. Research indicates that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and autoimmune disorders. The thiol moiety is particularly noteworthy as it can participate in redox reactions, which are increasingly recognized as important mechanisms in cellular signaling and disease progression.

Advanced computational methods have been employed to predict the binding affinity and mode of interaction between 5-Cyclopentyl-4-propyl-4H-1,2,4-triazole-3-thiol and its potential targets. Molecular docking studies have revealed that this compound can effectively bind to active sites on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are central to inflammatory responses. These findings support further investigation into its therapeutic potential.

Moreover, the structural framework of this compound allows for modifications that could enhance its pharmacological efficacy while minimizing side effects. By leveraging structure-based drug design principles, chemists can optimize substituents to improve target specificity and bioavailability. The cyclopentyl and propyl groups provide a scaffold that can be further functionalized to tailor properties such as solubility and permeability across biological membranes.

In conclusion, the compound with CAS no. 1552057-32-5, named 5-Cyclopentyl-4-propyl-4H-1,2,4-triazole-3-thiol, represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with preliminary biological activity make it an attractive molecule for exploring new therapeutic strategies. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and development.